Cas no 1076199-51-3 (Zonisamide-N-(6-hexanoic Acid))
1076199-51-3 structure
Product Name:Zonisamide-N-(6-hexanoic Acid)
CAS No:1076199-51-3
MF:C14H18N2O5S
MW:326.368122577667
CID:1059950
PubChem ID:29987937
Update Time:2025-04-20
Zonisamide-N-(6-hexanoic Acid) Chemical and Physical Properties
Names and Identifiers
-
- Zonisamide-N-(6-hexanoic Acid)
- 6-(1,2-benzoxazol-3-ylmethylsulfonylamino)hexanoic acid
- 1076199-51-3
- 6-{[(1,2-Benzoxazol-3-yl)methanesulfonyl]amino}hexanoic acid
- ZNS Carboxylic Acid; 6-[[(1,2-Benzisoxazol-3-ylmethyl)sulfonyl]amino]hexanoic Acid;
- DTXSID90652693
-
- Inchi: 1S/C14H18N2O5S/c17-14(18)8-2-1-5-9-15-22(19,20)10-12-11-6-3-4-7-13(11)21-16-12/h3-4,6-7,15H,1-2,5,8-10H2,(H,17,18)
- InChI Key: NBHIYPDMMAHZJT-UHFFFAOYSA-N
- SMILES: S(CC1C2C=CC=CC=2ON=1)(NCCCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 326.09400
- Monoisotopic Mass: 326.09364285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Melting Point: 134-1360C
- PSA: 117.88000
- LogP: 3.36390
Zonisamide-N-(6-hexanoic Acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z700010-10mg |
Zonisamide-N-(6-hexanoic Acid) |
1076199-51-3 | 10mg |
$ 173.00 | 2023-09-05 | ||
| TRC | Z700010-100mg |
Zonisamide-N-(6-hexanoic Acid) |
1076199-51-3 | 100mg |
$ 1355.00 | 2023-09-05 |
Zonisamide-N-(6-hexanoic Acid) Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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